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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylhexylammonium bromide is a quaternary ammonium salt that, like other long-chain

alkylammonium halides, possesses surfactant properties. These properties make it a

compound of interest in various research and development applications, including as a phase

transfer catalyst, an antimicrobial agent, and a component in drug delivery systems. The

preparation of well-defined solutions of triethylhexylammonium bromide is a critical first step

for its successful application in these fields. This document provides detailed application notes

and protocols for the preparation of its solutions, based on established methods for structurally

similar quaternary ammonium compounds.

Physicochemical Properties and Solubility
Understanding the physicochemical properties of triethylhexylammonium bromide is

essential for preparing stable and effective solutions. While specific data for

triethylhexylammonium bromide is not readily available, the properties of its close analog,

hexyltrimethylammonium bromide, provide a useful reference.

Table 1: Physicochemical Properties of Hexyltrimethylammonium Bromide
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Property Value Reference

Molecular Formula C9H22BrN [1]

Molecular Weight 224.18 g/mol [1]

Appearance
White to almost white powder

or crystals
[1]

Melting Point 182-184 °C [1]

Water Solubility Soluble [2]

Stability
Stable under standard ambient

conditions. Hygroscopic.
[1][3]

Application Notes
Solvent Selection
The choice of solvent is critical and depends on the intended application.

Aqueous Solutions: For many biological and pharmaceutical applications, water is the

solvent of choice. The surfactant nature of triethylhexylammonium bromide allows for its

dissolution in aqueous media to form micelles above its critical micelle concentration (CMC).

Organic Solvents: For applications in organic synthesis, such as phase transfer catalysis,

solvents like acetone, ethanol, or acetonitrile can be used. Recrystallization for purification is

often carried out in acetone.[1]

Concentration and Critical Micelle Concentration (CMC)
The concentration of the solution will be dictated by the specific experimental requirements. For

applications where micelle formation is important, the concentration should be above the CMC.

While the exact CMC for triethylhexylammonium bromide is not documented in the provided

results, it is a key parameter to determine experimentally for specific applications.

Stability and Storage
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Stock Solutions: It is recommended to prepare concentrated stock solutions, which can then

be diluted to the desired working concentration.

Storage: Solid triethylhexylammonium bromide is hygroscopic and should be stored in a

tightly sealed container in a dry environment.[1] Solutions should be stored in well-sealed

containers to prevent solvent evaporation. For long-term storage of aqueous solutions,

refrigeration at 2-8 °C can inhibit microbial growth. Based on data for similar compounds,

stock solutions can be stored at -20°C for about a month or at -80°C for up to six months.[4]

Repeated freeze-thaw cycles should be avoided.[4]

Safety Precautions
Triethylhexylammonium bromide, like other quaternary ammonium compounds, should be

handled with care. It may cause skin and eye irritation.[3] Always wear appropriate personal

protective equipment (PPE), including gloves and safety glasses, when handling the solid

compound and its solutions.[3][5] Work in a well-ventilated area.[3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 100 mM)
This protocol describes the preparation of a 100 mM aqueous stock solution of

triethylhexylammonium bromide.

Materials:

Triethylhexylammonium bromide (solid)

High-purity water (e.g., deionized, distilled, or ultrapure)

Volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing paper/boat

Procedure:
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Calculate the required mass: Determine the mass of triethylhexylammonium bromide
needed to prepare the desired volume and concentration of the solution. For a 100 mM

solution in 100 mL, you would need: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular

Weight ( g/mol ) (Assuming a molecular weight similar to hexyltrimethylammonium bromide,

~224.18 g/mol ) Mass = 0.1 mol/L x 0.1 L x 224.18 g/mol = 2.2418 g

Weigh the compound: Accurately weigh the calculated mass of triethylhexylammonium
bromide using an analytical balance.

Dissolve the compound: Add the weighed compound to the volumetric flask. Add a portion of

the high-purity water (approximately 70-80% of the final volume) to the flask.

Stir to dissolve: Place a magnetic stir bar in the flask and place the flask on a magnetic

stirrer. Stir the solution until the solid is completely dissolved. Gentle heating may be applied

to aid dissolution if necessary, but allow the solution to cool to room temperature before final

volume adjustment.

Adjust to final volume: Once the solid is completely dissolved and the solution is at room

temperature, carefully add high-purity water to the calibration mark of the volumetric flask.

Mix thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the solution to a labeled, airtight container and store under appropriate

conditions.

Protocol 2: Purification by Recrystallization
This protocol is for the purification of triethylhexylammonium bromide, which is particularly

important if the starting material has impurities.

Materials:

Crude triethylhexylammonium bromide

Acetone (or another suitable solvent)[1]

Erlenmeyer flask
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Heating plate or water bath

Büchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve the crude product: Place the crude triethylhexylammonium bromide in an

Erlenmeyer flask. Add a minimal amount of hot acetone to dissolve the solid completely.

Cool to crystallize: Allow the solution to cool slowly to room temperature. Crystals of the

purified compound should start to form. To maximize the yield, the flask can be placed in an

ice bath.

Collect the crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals: Wash the crystals with a small amount of cold acetone to remove any

remaining impurities.

Dry the crystals: Dry the purified crystals under vacuum to remove any residual solvent.
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Caption: Workflow for Aqueous Solution Preparation.
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Purification by Recrystallization
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Caption: Workflow for Purification by Recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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